2-Stearoyl-rac-glycerol-d5
Description
2-Stearoyl-rac-glycerol-d5 (hypothetical structure inferred from analogous compounds) is a deuterium-labeled diacylglycerol (DAG) featuring a stearoyl (C18:0) fatty acid esterified at the glycerol 2-position and five deuterium atoms incorporated into its structure. This compound is a racemic mixture (rac) of enantiomers, commonly used as a stable isotope tracer in lipidomics, metabolic pathway studies, and analytical chemistry. Deuterated DAGs like 2-Stearoyl-rac-glycerol-d5 enable precise quantification in mass spectrometry due to their isotopic distinction from endogenous lipids .
Properties
Molecular Formula |
C₂₁H₃₇D₅O₄ |
|---|---|
Molecular Weight |
363.59 |
Synonyms |
Octadecanoic Acid 2-Hydroxy-1-(hydroxymethyl)ethyl Ester-d5; 2-Monooctadecanoylglycerol-d5; 2-Monostearin-d5; 2-Monostearoylglycerol-d5; Glycerol β-monostearate-d5; Stearic Acid β-monoglyceride-d5; β-Glyceryl Monostearate-d5; β-Monostearin-d5 |
Origin of Product |
United States |
Comparison with Similar Compounds
Research Findings and Challenges
- Polymorphism: Studies on non-deuterated 1-stearoyl-2-oleoyl-sn-glycerol reveal eight crystalline phases due to chain packing mismatches, suggesting deuterated forms may require stringent handling to avoid phase instability .
- Deuterium Effects: While deuterium minimally alters physicochemical properties, it significantly improves metabolic tracing resolution by reducing background noise in mass spectrometry .
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